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Compound of Interest

Compound Name: WSP-1

Cat. No.: B15555241

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling.

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of WSP-1, a fluorescent probe utilized for the detection of
hydrogen sulfide in biological samples. Adherence to these procedures is critical to ensure a
safe laboratory environment and the integrity of your research.

Understanding WSP-1: Properties and Hazards

WSP-1, or Washington State Probe-1, is a reactive, disulfide-containing fluorescent probe.[1][2]
[3] It is designed to selectively and rapidly react with hydrogen sulfide (H2S), generating a
fluorophore with excitation and emission maxima of 465 nm and 515 nm, respectively.[1][2][3]

[4]

Chemical and Physical Properties:
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Property Value

) 3'-methoxy-3-oxo0-3H-spiro[isobenzofuran-1,9'-
Chemical Name - :
xanthen]-6'-yl 2-(pyridin-2-yldisulfanyl)benzoate

CAS Number 1352750-34-5
Molecular Formula Cs3H21NOe6S2
Molecular Weight 591.7 g/mol
Appearance Solid
Solubility DMSO
Excitation Wavelength 465 nm
Emission Wavelength 515 nm

Known Hazards:

While a comprehensive Safety Data Sheet (SDS) should always be consulted, available
information indicates the following hazards:

Hazard Class GHS Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation
Respiratory Irritation H335: May cause respiratory irritation

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling WSP-1. The following table
outlines the recommended PPE.[5][6][7]
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Nitrile gloves

Provides protection against
chemical splashes. Double-
gloving is recommended for

extended handling.

Eye Protection

Safety goggles

Protects eyes from splashes
and airborne particles. A face
shield should be worn in
addition to goggles when there

is a significant splash risk.

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for
small quantities handled with

adequate ventilation.

Use in a certified chemical
fume hood to minimize
inhalation of any dust or
aerosols. If a fume hood is not
available, a NIOSH-approved
respirator may be required

based on a risk assessment.

Foot Protection

Closed-toe shoes

Protects feet from spills and

falling objects.

Operational Plan: From Receipt to Use

A systematic approach to handling WSP-1 is crucial for safety and experimental success.
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Receiving and Storage

Receive Shipment

l

Inspect for Damage

i

Store at -20°C
Protect from Light

Prepdration

Don Appropriate PPE

l

Work in Fume Hood

l

Dissolve in DMSO

i

Prepare Working Solution

Experimentation

Incubate with Sample

l

Fluorescence Imaging

Click to download full resolution via product page

Caption: Workflow for the safe handling and use of WSP-1.
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Experimental Protocol: Fluorimetric Detection of
Intracellular H2S

This protocol provides a general guideline and should be optimized for specific experimental
needs.[4]

Materials:

e WSP-1

e Dimethyl sulfoxide (DMSO)

e Cell culture medium

o Phosphate-buffered saline (PBS)

o Cells of interest

o Fluorescence microscope with appropriate filters (Excitation: ~465 nm, Emission: ~515 nm)
Procedure:

o Preparation of WSP-1 Stock Solution:

o Under a chemical fume hood, dissolve WSP-1 in high-quality, anhydrous DMSO to a stock
concentration of 1-10 mM.

o Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.
o Store the stock solution at -20°C, protected from light.
e Preparation of WSP-1 Working Solution:

o On the day of the experiment, dilute the WSP-1 stock solution in serum-free cell culture
medium to a final working concentration of 1-10 uM. The optimal concentration should be
determined empirically.

¢ Cell Staining:
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o Culture cells to the desired confluency in a suitable imaging vessel (e.g., glass-bottom
dish, microplate).

o Remove the culture medium and wash the cells once with PBS.

o Add the WSP-1 working solution to the cells and incubate for 30-60 minutes at 37°C in a
CO: incubator.

e H2S Detection and Imaging:
o After incubation, remove the WSP-1 working solution and wash the cells twice with PBS.
o Add fresh PBS or cell culture medium to the cells.

o Image the cells using a fluorescence microscope with appropriate filter sets for detecting
the WSP-1 signal.

Disposal Plan

Proper disposal of WSP-1 and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation

Solid Waste Liquid Waste Sharps Waste
(e.g., contaminated tips, tubes) (e.g., unused solutions) (if applicable)

Disposal Pathway

Designated Solid Designated Liquid Puncture-Proof
Chemical Waste Container Chemical Waste Container Sharps Container

v o

Licensed Hazardous
Waste Disposal Service

Click to download full resolution via product page
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Caption: Segregation and disposal plan for WSP-1 waste.

Disposal Guidelines:

Waste Type Disposal Procedure

U d WSP-1 (Solid) Dispose of as solid chemical waste in a
nuse -1 (Soli
designated, labeled container.

Collect in a designated, labeled container for
WSP-1 Solutions (in DMSO or buffer) liquid chemical waste. Do not pour down the
drain.

) ] ) Place in a designated solid chemical waste
Contaminated Labware (e.qg., pipette tips, tubes) )
container.

_ Dispose of in a puncture-proof sharps container
Contaminated Sharps (e.g., needles, glass) ] ) )
designated for chemically contaminated sharps.

All waste must be disposed of in accordance with local, state, and federal regulations.[8][9][10]
[11] Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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